Cas no 16755-02-5 (Adenine, 2-chloro-9-b-D-ribopyranosyl- (8CI))

• Product Name: Adenine, 2-chloro-9-b-D-ribopyranosyl- (8CI)
• CAS No: 16755-02-5
• MF: C₁₀H₁₂ClN₅O₄
• MW: 301.686380386353
• CID: 225258
• PubChem ID: 265236
• Update Time: 2025-04-19

Adenine, 2-chloro-9-b-D-ribopyranosyl- (8CI) Chemical and Physical Properties

Names and Identifiers

• Adenine, 2-chloro-9-b-D-ribopyranosyl- (8CI)
• 2CdA
• AC1L1BPC
• AGN-PC-00PXNI
• NCIOpen2_007300
• NCIOpen2_007340
• NSC105014
• 2-chloro-9-pentopyranosyl-9h-purin-6-amine
• 16755-02-5
• DTXSID20937349
• NSC101087
• MLS002703589
• CHEMBL1875220
• SMR001570306
• NSC-101087

• Inchi： 1S/C10H12ClN5O4/c11-10-14-7(12)4-8(15-10)16(2-13-4)9-6(19)5(18)3(17)1-20-9/h2-3,5-6,9,17-19H,1H2,(H2,12,14,15)
• InChI Key： DSBXPCZHPGLLES-UHFFFAOYSA-N
• SMILES： ClC1N=C(C2=C(N=1)N(C=N2)C1C(C(C(CO1)O)O)O)N

Computed Properties

• Exact Mass: 301.05796
• Monoisotopic Mass: 301.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 140Ų

Experimental Properties

• Density: 2.19
• Boiling Point: 561.4°C at 760 mmHg
• Flash Point: 293.3°C
• Refractive Index: 1.912
• PSA: 139.54
• LogP: -0.74540

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds